4-Amino-3,5-dichlorobenzaldehyde

Description

4-Amino-3,5-dichlorobenzaldehyde is an organic compound with the molecular formula C₇H₅Cl₂NO. It is a benzaldehyde derivative with amino and dichloro groups at the 4th, 3rd, and 5th positions, respectively. Due to its unique structural properties, it is used in various chemical syntheses and research fields. The compound is known for its potential in medicinal chemistry, agrochemicals, and dye production. It is also used as a reagent in synthesizing amino acid derivatives as neuropeptide Y antagonists .

This compound participates in different chemical reactions, such as oxidation, reduction, and nucleophilic substitution. It can be oxidized to form 4-Amino-3,5-dichlorobenzoic acid and reduced to form 4-Amino-3,5-dichlorobenzyl alcohol. Researchers use 4-Amino-3,5-dichlorobenzaldehyde as an intermediate in synthesizing various organic compounds, including pharmaceuticals and agrochemicals. It is also valuable in studying enzyme inhibition and protein-ligand interactions in biology and serves as a precursor for drugs with potential therapeutic effects in medicine. Moreover, it finds application in the production of dyes, pigments, and other industrial chemicals.

Structurally similar compounds include 3,5-Dichlorobenzaldehyde and 4-Amino-2,6-dichlorobenzaldehyde. 3,5-Dichlorobenzaldehyde lacks the amino group, making it less reactive in certain biochemical applications. 4-Amino-2,6-dichlorobenzaldehyde has a similar structure but a different substitution pattern, leading to varied reactivity and applications. 4-Amino-3,5-dichlorobenzaldehyde's unique combination of amino and dichloro groups confers distinct chemical and biological properties, making it a versatile compound in various research and industrial applications.

• CAS No.: 62909-66-4
• Product Name: 4-Amino-3,5-dichlorobenzaldehyde
• Molecular Formula: C7H5Cl2NO
• Molecular Weight: 190.02 g/mol
• IUPAC Name: 4-amino-3,5-dichlorobenzaldehyde
• Standard InChI: InChI=1S/C7H5Cl2NO/c8-5-1-4(3-11)2-6(9)7(5)10/h1-3H,10H2
• Standard InChIKey: LDCXVGKWQBEJRH-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1Cl)N)Cl)C=O
• Canonical SMILES: C1=C(C=C(C(=C1Cl)N)Cl)C=O
• Purity: > 95%
• Synonyms: 4-Amino-3,5-dichlorobenzaldehyde
• PubChem Compound: 14509894
• Last Modified: Aug 15 2023